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These application notes provide a detailed overview of the use of barium monoxide (BaO) as
a key component in the formulation of optical crown glass. The inclusion of BaO significantly
influences the refractive index, dispersion, and other critical properties of the glass, making it a
vital ingredient for a wide range of optical applications. These notes, supplemented with
experimental protocols and data, are intended to guide researchers in the synthesis and
characterization of barium crown glasses.

Introduction to Barium Monoxide in Optical Crown
Glass

Barium crown glasses are a class of optical glasses that offer a desirable combination of a
relatively high refractive index and a low dispersion (a high Abbe number). This combination is
crucial for the design and manufacturing of high-performance optical systems, such as camera
lenses, microscopes, and other precision optical instruments, where the correction of chromatic
aberration is essential.[1]

Barium monoxide is introduced into the glass matrix, typically a borosilicate or phosphate
base, to modify its properties. Unlike lead oxide, which it often replaces, barium oxide
increases the refractive index without significantly increasing the dispersion.[2] This
characteristic allows for the production of lenses that are thinner and lighter while maintaining
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excellent color correction. The mass fraction of BaO in barium crown glass can range from
approximately 10% to over 40% in dense barium crown glasses.[3][4]

Effects of Barium Monoxide on Glass Properties

The addition of barium monoxide to a glass formulation has several notable effects on its
physical and optical properties:

o Refractive Index (nd): Increasing the concentration of BaO generally leads to a higher
refractive index.[5][6] This is a primary reason for its use, as it allows for stronger light
bending (refraction) and thus more powerful lenses with less curvature.

o Abbe Number (vd): The Abbe number is a measure of the glass's dispersion. A higher Abbe
number indicates lower dispersion and less chromatic aberration. Barium oxide allows for an
increase in the refractive index without a proportional decrease in the Abbe number, a
significant advantage over lead-oxide-containing flint glasses.

o Density: Barium monoxide is a relatively heavy oxide, and its incorporation into the glass
matrix increases the overall density of the glass.[7][8]

o Chemical Stability: The addition of BaO can sometimes negatively impact the chemical
stability of the glass, making it more susceptible to environmental factors.[3] To counteract
this, other oxides like aluminum oxide (Al203) are often included in the formulation.[3]

e Melting and Processing: Barium oxide can act as a flux, potentially lowering the melting
temperature of the glass batch, which can be advantageous in the manufacturing process.[5]

Quantitative Data on Barium Crown Glasses

The following tables summarize the quantitative effects of barium monoxide on the properties
of various glass systems and provide data for commercially available barium crown glasses.

Table 1: Effect of BaO on the Density of Borosilicate Glasses
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Glass System BaO (mol%) Density (g/cm?)
(50-x)SiO2 : 15B203 : 2Al203 :
0 2.54
10Ca0 : 23Naz0 : xBaO[8]
5 2.63
10 2.73
15 2.83
20 2.94
xBaO-(80-X)B203-1NiO-
8 2.861
11Zn0O[7]
16 2.953
24 3.039
32 3.119

Table 2: Optical Properties of Commercial Barium Crown Glasses (SCHOTT)

Refractive Abbe Number Density
Glass Name Glass Code

Index (nd) (vd) (glcm?)
N-BAK1 573576.319 1.57250 57.55 3.19
N-BAK2 540597.286 1.53996 59.71 2.86
N-BAK4 569560.305 1.56883 55.98 3.05

Data sourced from SCHOTT datasheets.[9][10][11]

Experimental Protocols
Synthesis of Barium Crown Glass via Melt-Quenching

This protocol outlines the standard melt-quenching technique for preparing barium crown glass
in a laboratory setting.
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Materials and Equipment:

High-purity raw materials (e.g., BaO, SiOz, B203, Al203, Na2COs, K2COs)
e Platinum crucible

» High-temperature electric furnace (capable of reaching at least 1450°C)
e Brass or steel mold (pre-heated)

e Annealing furnace

 Electronic balance

o Mortar and pestle (agate or alumina)

o Safety equipment (high-temperature gloves, safety glasses, lab coat)
Procedure:

o Batch Calculation: Calculate the required weight of each raw material based on the desired
molar or weight percentage of the final glass compaosition.

e Mixing: Thoroughly mix the powdered raw materials in a mortar and pestle to ensure a
homogeneous batch.

e Melting:
o Transfer the mixed batch into a platinum crucible.
o Place the crucible in the high-temperature furnace.

o Heat the furnace to the melting temperature, typically between 1400°C and 1450°C.[6]
The exact temperature will depend on the specific composition.

o Hold the melt at this temperature for a sufficient time (e.g., 1-2 hours) to ensure complete
melting and homogenization. The melt should be free of bubbles.

e Quenching:
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o Carefully remove the crucible from the furnace.

o Pour the molten glass into a pre-heated brass or steel mold. Pre-heating the mold helps to
prevent thermal shock and cracking of the glass.

e Annealing:

o Immediately transfer the glass from the mold to an annealing furnace. The annealing
temperature is typically set near the glass transition temperature (Tg) of the specific glass
composition.

o Hold the glass at the annealing temperature for a period (e.g., 1-4 hours) to relieve internal
stresses.

o Slowly cool the glass to room temperature over several hours. The cooling rate is critical to
prevent the reintroduction of thermal stress.

o Sample Preparation: Once cooled, the glass can be cut and polished for characterization.

Characterization of Barium Crown Glass

4.2.1. Density Measurement
The density of the prepared glass samples can be determined using the Archimedes principle.

Equipment:

Analytical balance with a density determination kit

Beaker

Immersion fluid of known density (e.g., distilled water or ethanol)

Fine wire to suspend the sample
Procedure:

» Weigh the dry glass sample in air (Wair).
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e Suspend the sample from the balance hook using the fine wire and immerse it completely in
the immersion fluid.

» Record the weight of the sample while immersed (Wfluid).

o Calculate the density (p) of the glass using the following formula: p = (Wair / (Wair - Wfluid)) *
pfluid where pfluid is the density of the immersion fluid at the measurement temperature.

4.2.2. Refractive Index and Abbe Number Measurement

The refractive index and Abbe number are typically measured using a refractometer or a
spectrometer.

Equipment:
o Abbe refractometer or a prism spectrometer

e Monochromatic light sources (e.g., sodium lamp for nd) or a white light source with
appropriate filters for different wavelengths (nF and nC).

Procedure (using an Abbe refractometer):

Ensure the refractometer is calibrated.
» Place a small, polished piece of the glass sample on the prism of the refractometer.

o Apply a drop of a suitable contact liquid with a refractive index higher than that of the
sample.

e llluminate the sample with a monochromatic light source (e.g., sodium D-line at 587.6 nm for
nd).

o Adjust the refractometer to bring the borderline between the light and dark fields into sharp
focus at the center of the crosshairs.

¢ Read the refractive index value from the scale.
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» Repeat the measurement for the F (486.1 nm) and C (656.3 nm) spectral lines to determine
nF and nC.

e Calculate the Abbe number (vd) using the formula: vd = (nd - 1) / (nF - nC)[1]

Visualizations
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Caption: Experimental workflow for the synthesis and characterization of barium crown glass.
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Caption: Logical relationship of increasing BaO content on the properties of optical crown
glass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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